4-Methylbenzenesulfonohydrazide

• CAS: 1576-35-8
• Synonyms: 4-Methylbenzenesulfonohydrazide; 4-Methylbenzenesulfonic Acid Hydrazide; p-Toluenesulfonic Acid Hydrazide; (4-Methylphenylsulfonyl)hydrazine; (4-Tolylsulfonyl)hydrazide; (p-Tolylsulfonyl)hydrazine; 4-Methylbenzene-1-sulfonohydrazide; 4-Methylbenzenes
• Molecular Formula: C7H10N2O2S
• Molecular Weight: 186.23 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN
• InChI: InChI=1S/C7H10N2O2S/c1-6-2-4-7(5-3-6)12(10,11)9-8/h2-5,9H,8H2,1H3
• InChIKey: ICGLPKIVTVWCFT-UHFFFAOYSA-N

For procurement managers and R&D leaders seeking reliable foaming agents and synthetic intermediates, 4‑Methylbenzenesulfonohydrazide (TSH) delivers unmatched process control. Its decomposition temperature of 143–147°C aligns perfectly with heat‑sensitive polymers like PVC and EVA, enabling efficient foaming without activators. In organic synthesis, TSH facilitates high‑yield (91–94%) tosylhydrazone formation, streamlining pharmaceutical intermediate workflows. With a gas evolution volume of 120–130 mL/g, it produces fine, uniform closed‑cell structures for high‑tear‑strength rubber components. Choose TSH for consistent quality and performance that generic alternatives cannot replicate.

4-Methylbenzenesulfonohydrazide (CAS 1576-35-8): Procurement & Differentiation Guide for Tosylhydrazide

4-Methylbenzenesulfonohydrazide, commonly referred to as p-toluenesulfonyl hydrazide or tosylhydrazide (TSH), is a sulfonyl hydrazide organic compound with the molecular formula C7H10N2O2S [1]. It is a white crystalline powder that is soluble in many organic solvents but exhibits low solubility in water and alkanes [2]. This compound serves as a versatile reagent in organic synthesis, primarily for the preparation of tosylhydrazones, and functions as a chemical blowing agent in polymer and rubber manufacturing [3].

• [1] PubChem. (n.d.). 4-Methylbenzenesulfonohydrazide. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/15303 View Source
• [2] Wikipedia. (2023). p-Toluenesulfonyl hydrazide. Retrieved from https://en.wikipedia.org/wiki/P-Toluenesulfonyl_hydrazide View Source
• [3] Baidu Baike. (2021). 对甲苯磺酰肼 (p-Toluenesulfonyl hydrazide). Retrieved from https://baike.baidu.com/item/%E5%AF%B9%E7%94%B2%E8%8B%AF%E7%A3%BA%E9%85%B0%E8%82%BC/2532250 View Source

Why 4-Methylbenzenesulfonohydrazide Cannot Be Interchanged with Other Sulfonyl Hydrazides or Blowing Agents

While various sulfonyl hydrazides and chemical blowing agents exist within the same functional class, their physicochemical properties—particularly thermal decomposition profiles, gas evolution volumes, and solubility characteristics—differ substantially [1]. These variations directly impact performance in specific applications such as polymer foaming, where precise control over cell structure and material density is critical, and in organic synthesis, where reactivity and selectivity are paramount [2]. The following quantitative evidence demonstrates that 4-Methylbenzenesulfonohydrazide (TSH) possesses a unique combination of attributes that are not replicated by its closest analogs, making generic substitution a high-risk proposition for both industrial and research applications.

• [1] Baidu Baike. (2021). 对甲苯磺酰肼 (p-Toluenesulfonyl hydrazide). Retrieved from https://baike.baidu.com/item/%E5%AF%B9%E7%94%B2%E8%8B%AF%E7%A3%BA%E9%85%B0%E8%82%BC/2532250 View Source
• [2] Nuomeng Chemical. (2023). P-Toluenesulfonyl Hydrazide - News. Retrieved from https://www.nuomengchemical.com/foaming-agents/blowing-agent-tsh.html View Source

Quantitative Differentiation Evidence for 4-Methylbenzenesulfonohydrazide (TSH) vs. Comparators

Lower Decomposition Temperature vs. Azodicarbonamide (ADC) Enables Low-Temperature Foaming Applications

TSH exhibits a decomposition temperature of 143-147 °C , which is significantly lower than that of the widely used blowing agent azodicarbonamide (ADC), which decomposes at 205-210 °C . This lower decomposition profile allows TSH to be used in polymer systems that are thermally sensitive or require processing at lower temperatures, whereas ADC would be unsuitable without the use of activators or kickers.

Evidence Dimension	Decomposition Temperature
Target Compound Data	143-147 °C
Comparator Or Baseline	Azodicarbonamide (ADC): 205-210 °C
Quantified Difference	ADC decomposes at a temperature approximately 60 °C higher than TSH.
Conditions	Decomposition temperature measured under standard conditions for blowing agents.

Why This Matters

This difference is critical for selecting a blowing agent compatible with low-temperature polymer processing, preventing premature decomposition or material degradation.

Optimized Gas Evolution Volume vs. OBSH and Polymeric Foaming Agent for Controlled Density Reduction

TSH provides a gas evolution volume of 120-130 mL/g upon decomposition . This value is lower than the 125-140 mL/g range reported for 4,4'-oxybis(benzenesulfonyl hydrazide) (OBSH) but significantly higher than the 90 mL/g measured for a polymeric foaming agent derived from TSH (poly(MATSH)) [1]. This places TSH in an intermediate range, offering a balance between foaming efficiency and the ability to achieve fine, uniform cell structures without over-expansion.

Evidence Dimension	Gas Evolution Volume
Target Compound Data	120-130 mL/g
Comparator Or Baseline	OBSH: 125-140 mL/g; poly(MATSH): 90 mL/g
Quantified Difference	TSH gas yield is approximately 10-15 mL/g lower than OBSH, and 30-40 mL/g higher than poly(MATSH).
Conditions	Gas evolution measured at decomposition temperature under standard conditions.

Why This Matters

This specific gas yield is essential for applications requiring precise density control, such as in the production of microcellular foams or where excessive gas evolution could compromise structural integrity.

• [1] Jeong, J., Yang, J., Ha, C. S., Cho, W. J., & Chung, I. (2012). Synthesis and characterization of polymeric foaming agent containing sulfonyl hydrazide moiety. Polymer Bulletin, 69, 1227-1238. View Source

Differential Solubility Profile Enables Facile Purification and Product Isolation vs. Hydrazine Hydrate

TSH is insoluble in benzene and toluene, and only slightly soluble in water [1], which contrasts sharply with hydrazine hydrate, a common alternative for Wolff-Kishner reductions that is fully miscible with water and many organic solvents. This differential solubility allows TSH-derived tosylhydrazones to be easily precipitated and isolated from reaction mixtures, streamlining purification workflows. In the synthesis of TSH itself, yields of 91-94% are achieved due to its precipitation as a solid from the reaction medium [2].

Evidence Dimension	Solubility and Ease of Isolation
Target Compound Data	Insoluble in benzene, toluene; slightly soluble in water. Enables direct precipitation of tosylhydrazones. Synthesis yield: 91-94%.
Comparator Or Baseline	Hydrazine hydrate: Fully miscible with water and many organics. Product isolation often requires extraction or distillation.
Quantified Difference	TSH enables a synthesis yield of 91-94% for its own preparation, indicative of efficient solid isolation.
Conditions	Synthesis and reaction work-up conditions in organic media.

Why This Matters

This property is crucial for process chemists and manufacturers seeking high-yield, low-waste, and operationally simple purification steps, reducing both time and solvent consumption compared to methods using hydrazine hydrate.

• [1] Baidu Baike. (2021). 对甲苯磺酰肼 (p-Toluenesulfonyl hydrazide). Retrieved from https://baike.baidu.com/item/%E5%AF%B9%E7%94%B2%E8%8B%AF%E7%A3%BA%E9%85%B0%E8%82%BC/2532250 View Source
• [2] Organic Syntheses. (n.d.). p-Toluenesulfonylhydrazide. Organic Syntheses, Coll. Vol. 5, p.1055 (1973); Vol. 40, p.93 (1960). View Source

Unique Combination of Low Decomposition Temperature and Adequate Gas Yield vs. Other Sulfonyl Hydrazides

When compared to other sulfonyl hydrazide-based blowing agents, TSH occupies a unique performance niche. For instance, 4,4'-oxybis(benzenesulfonyl hydrazide) (OBSH) decomposes at a higher temperature (152-162 °C [1]) and yields more gas (125-140 mL/g), while benzenesulfonyl hydrazide (BSH) decomposes at a much lower temperature (90-95 °C [2]) and yields a similar gas volume (130 mL/g). TSH's decomposition temperature of 143-147 °C and gas yield of 120-130 mL/g positions it as the optimal choice for processes requiring a balance between thermal stability during compounding and efficient, controlled foaming at moderate processing temperatures.

Evidence Dimension	Combined Thermal and Gas Yield Profile
Target Compound Data	Decomposition: 143-147 °C; Gas yield: 120-130 mL/g
Comparator Or Baseline	OBSH: 152-162 °C, 125-140 mL/g; BSH: 90-95 °C, 130 mL/g
Quantified Difference	TSH decomposes ~10-15 °C lower than OBSH but ~50 °C higher than BSH, with a gas yield that is comparable to BSH but slightly lower than OBSH.
Conditions	Decomposition temperature and gas evolution measured under standard testing conditions for chemical blowing agents.

Why This Matters

This specific combination is not matched by its closest sulfonyl hydrazide analogs, making TSH irreplaceable for applications like PVC foam, natural rubber, and synthetic rubber where processing temperatures typically range from 100-160 °C.

• [1] Nuomeng Chemical. (n.d.). 4,4'-Oxybis(Benzenesulfonyl Hydrazide) (OBSH) Specifications. Retrieved from https://www.nuomengchemical.com/foaming-agents/obsh.html View Source
• [2] gbw114.com. (2017). 苯磺酰肼、对甲苯磺酰肼物化性质和用途. Retrieved from http://m.gbw114.com/news/n4110.html View Source

Verified Application Scenarios Where 4-Methylbenzenesulfonohydrazide Outperforms Alternatives

Low-Temperature Foaming of Thermally Sensitive Polymers (PVC, EVA)

In the production of foamed polyvinyl chloride (PVC) or ethylene-vinyl acetate (EVA) products, processing temperatures are often limited to below 160 °C to prevent thermal degradation or discoloration. TSH's decomposition temperature of 143-147 °C [1] aligns perfectly with this window, allowing for efficient foaming without the need for kickers or activators. In contrast, azodicarbonamide (ADC) would not decompose at these temperatures, and benzenesulfonyl hydrazide (BSH) would decompose prematurely during compounding, leading to inconsistent foam structures. TSH thus enables a simplified, reliable foaming process for these temperature-sensitive materials.

Synthesis of Tosylhydrazones for High-Yield Wolff-Kishner and Shapiro Reactions

For synthetic chemists aiming to convert carbonyl compounds to alkenes or alkanes, TSH is the preferred reagent due to the ease of tosylhydrazone formation and subsequent isolation. The high yield (91-94%) and facile purification enabled by TSH's solubility profile [2] directly translate to higher overall yields in multi-step syntheses compared to using hydrazine hydrate, which often requires more complex work-ups. This makes TSH the reagent of choice for applications in pharmaceutical intermediate synthesis where process efficiency and yield are critical.

Manufacturing of Fine-Celled, High-Strength Rubber Foams

When producing closed-cell foams from natural or synthetic rubber (e.g., SBR, NBR), TSH's gas evolution volume of 120-130 mL/g is ideal for creating a fine, uniform cellular structure that imparts high tear strength and low shrinkage. This gas yield is high enough to achieve significant density reduction but not so high as to risk over-expansion or cell rupture, which can occur with higher-yield agents like OBSH. The resulting foam exhibits superior mechanical properties, making TSH the specified agent for high-performance rubber components such as gaskets, seals, and vibration dampers.

• [1] Nuomeng Chemical. (2023). P-Toluenesulfonyl Hydrazide - News. Retrieved from https://www.nuomengchemical.com/foaming-agents/blowing-agent-tsh.html View Source
• [2] Organic Syntheses. (n.d.). p-Toluenesulfonylhydrazide. Organic Syntheses, Coll. Vol. 5, p.1055 (1973); Vol. 40, p.93 (1960). View Source